Cas no 2183-66-6 (2-Methylsulfanylpyrimidin-4-amine)

2-Methylsulfanylpyrimidin-4-amine is a pyrimidine derivative featuring a methylsulfanyl substituent at the 2-position and an amino group at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its reactive amino and thioether functional groups enable selective modifications, making it valuable for constructing heterocyclic frameworks. The compound exhibits stability under standard conditions, facilitating handling and storage. Its structural features contribute to its utility in medicinal chemistry, where it is employed in the synthesis of bioactive molecules, including kinase inhibitors and antimicrobial agents. The product is typically supplied with high purity, ensuring reproducibility in research and industrial applications.

2-Methylsulfanylpyrimidin-4-amine structure

2183-66-6 structure

Product Name:2-Methylsulfanylpyrimidin-4-amine

CAS No:2183-66-6

MF:C₅H₇N₃S

MW:141.194178819656

MDL:MFCD02091098

CID:42584

PubChem ID:259225

Update Time:2025-05-20

2-Methylsulfanylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

- 4-Amino-2-methylthiopyrimidine
- 2-(Methylthio)pyrimidin-4-amine
- 2-(methylthio)pyrimidin-4-amin
- 4-Amino-2-(methylthio)pyrimidine
- 2-methylsulfanylpyrimidin-4-amine
- MFCD02091098
- 2-(methylsulfanyl)pyrimidin-4-amine
- FT-0602261
- NSC-88955
- CS-W018300
- DTXSID50293369
- NSC88955
- 2-(Methylsulfanyl)-4-pyrimidinamine
- AKOS006228755
- YKW9JYW7KR
- 2183-66-6
- SCHEMBL104599
- 4-Pyrimidinamine, 2-(methylthio)-
- EN300-130829
- Pyrimidine, 4-amino-2-(methylthio)-
- 2-(methylthio)-4-Pyrimidinamine
- NCIOpen2_001413
- 4-AMINO-2-METHYLSULFANYLPYRIMIDINE
- W-206682
- PS-5555
- 2-(Methylsulfanyl)-4-pyrimidinamine #
- SY046322
- 2-(methylthio)pyrimidin-4-amine, AldrichCPR
- SB35474
- DB-005792
- pyrimidine, 4-amino-2-methylthio-
- 640-625-1
- DTXCID60244509
- 2-Methylsulfanylpyrimidin-4-amine
- MDL： MFCD02091098
- Inchi： 1S/C5H7N3S/c1-9-5-7-3-2-4(6)8-5/h2-3H,1H3,(H2,6,7,8)
- InChI Key： HGGXLEAHOVIYKT-UHFFFAOYSA-N
- SMILES： S(C)C1=NC=CC(N)=N1

Computed Properties

Exact Mass: 141.03600
Monoisotopic Mass: 141.036
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 88.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: 0.7
Topological Polar Surface Area: 77.1A^2

Experimental Properties

Color/Form: Yellow to Brown Solid
Density: 1.28
Boiling Point: 312.9℃ at 760 mmHg
Flash Point: 143°C
Refractive Index: 1.623
PSA: 77.10000
LogP: 1.36190
Sensitiveness: Stench

2-Methylsulfanylpyrimidin-4-amine Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H302-H315-H317-H318-H335
Warning Statement： P261-P280-P305 + P351 + P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22-37/38-41-43
Safety Instruction： 26-36/37-39
Hazardous Material Identification：
Storage Condition：Room temperature

2-Methylsulfanylpyrimidin-4-amine Customs Data

HS CODE：2933599090
Customs Data：

China Customs Code:
2933599090

Overview:

2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Methylsulfanylpyrimidin-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	046910-25g	4-Amino-2-methylsulfanylpyrimidine	2183-66-6	95%	25g	￡720.00	2022-03-01
AstaTech	63252-1/G	4-AMINO-2-METHYLSULFANYLPYRIMIDINE	2183-66-6	97%	1g	$107	2023-09-16
AstaTech	63252-5/G	4-AMINO-2-METHYLSULFANYLPYRIMIDINE	2183-66-6	97%	5g	$428	2023-09-16
AstaTech	63252-25/G	4-AMINO-2-METHYLSULFANYLPYRIMIDINE	2183-66-6	97%	25/G	$630	2022-06-01
Fluorochem	046910-1g	4-Amino-2-methylsulfanylpyrimidine	2183-66-6	95%	1g	￡69.00	2022-03-01
Fluorochem	046910-5g	4-Amino-2-methylsulfanylpyrimidine	2183-66-6	95%	5g	￡206.00	2022-03-01
abcr	AB466606-1 g	2-(Methylthio)pyrimidin-4-amine, 95%; .	2183-66-6	95%	1g	€144.40	2023-04-21
abcr	AB466606-5 g	2-(Methylthio)pyrimidin-4-amine, 95%; .	2183-66-6	95%	5g	€345.30	2023-04-21
abcr	AB466606-10 g	2-(Methylthio)pyrimidin-4-amine, 95%; .	2183-66-6	95%	10g	€578.60	2023-04-21
abcr	AB466606-25 g	2-(Methylthio)pyrimidin-4-amine, 95%; .	2183-66-6	95%	25g	€1,113.20	2023-04-21

2-Methylsulfanylpyrimidin-4-amine Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:2183-66-6)2-(METHYLTHIO)PYRIMIDIN-4-AMINE

Order Number:sfd16738;1685363

Stock Status:in Stock

Quantity:200kg/Company Customization

Purity:99.9%/98%

Pricing Information Last Updated:Friday, 19 July 2024 14:37

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:2183-66-6)2-甲巯基-4-氨基嘧啶

Order Number:LE1685363

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:32

Price ($):discuss personally

Email:18501500038@163.com

2-Methylsulfanylpyrimidin-4-amine Related Literature

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3. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

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4. Achieving excellent anti-corrosion and tribological performance by tailoring the surface morphology and chemical composition of aluminum alloys

Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
5. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143

Related Categories

Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

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